4-Tert-butyl-N-{[4-(piperidin-1-ylsulfonyl)phenyl]carbamothioyl}benzamide
4-Tert-butyl-N-{[4-(piperidin-1-ylsulfonyl)phenyl]carbamothioyl}benzamide
Brand Name:
Vulcanchem
CAS No.:
501111-73-5
VCID:
VC0467311
InChI:
InChI=1S/C23H29N3O3S2/c1-23(2,3)18-9-7-17(8-10-18)21(27)25-22(30)24-19-11-13-20(14-12-19)31(28,29)26-15-5-4-6-16-26/h7-14H,4-6,15-16H2,1-3H3,(H2,24,25,27,30)
SMILES:
CC(C)(C)C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3
Molecular Formula:
C23H29N3O3S2
Molecular Weight:
459.6g/mol
4-Tert-butyl-N-{[4-(piperidin-1-ylsulfonyl)phenyl]carbamothioyl}benzamide
CAS No.: 501111-73-5
Main Products
VCID: VC0467311
Molecular Formula: C23H29N3O3S2
Molecular Weight: 459.6g/mol
![4-Tert-butyl-N-{[4-(piperidin-1-ylsulfonyl)phenyl]carbamothioyl}benzamide - 501111-73-5](/images/no_structure.jpg)
| CAS No. | 501111-73-5 |
|---|---|
| Product Name | 4-Tert-butyl-N-{[4-(piperidin-1-ylsulfonyl)phenyl]carbamothioyl}benzamide |
| Molecular Formula | C23H29N3O3S2 |
| Molecular Weight | 459.6g/mol |
| IUPAC Name | 4-tert-butyl-N-[(4-piperidin-1-ylsulfonylphenyl)carbamothioyl]benzamide |
| Standard InChI | InChI=1S/C23H29N3O3S2/c1-23(2,3)18-9-7-17(8-10-18)21(27)25-22(30)24-19-11-13-20(14-12-19)31(28,29)26-15-5-4-6-16-26/h7-14H,4-6,15-16H2,1-3H3,(H2,24,25,27,30) |
| Standard InChIKey | WILNUVKFFOINFS-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3 |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3 |
| PubChem Compound | 1014305 |
| Last Modified | Nov 11 2021 |
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